3-Bromo-2,5-bis(4-(tert-butyl)phenyl)thiophene

• Molecular Formula: C24H27BrS
• Molecular Weight: 427.4 g/mol
• IUPAC Name: 3-bromo-2,5-bis(4-tert-butylphenyl)thiophene
• InChI: InChI=1S/C24H27BrS/c1-23(2,3)18-11-7-16(8-12-18)21-15-20(25)22(26-21)17-9-13-19(14-10-17)24(4,5)6/h7-15H,1-6H3
• InChI Key: CFUSGKIQRPIKMK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=CC(=C(S2)C3=CC=C(C=C3)C(C)(C)C)Br

Description

3-Bromo-2,5-bis(4-(tert-butyl)phenyl)thiophene is a useful research compound. Its molecular formula is C24H27BrS and its molecular weight is 427.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium carbonate monohydrate (58.0 g, 468 mmol) was dissolved in water (500 mL) and a solution of 4-(tert-butyl)-phenylboronic acid (40.0 g) and 2,3,5-tribromothiophene (30.0 g, 94 mmol) in THF (500 mL) was added, and deoxygenated by bubbling with argon. Pd(PPh3)4 (5.0 g, 4.30 mmol) was added and the mixture refluxed for 24 h. The mixture was cooled and the aqueous phase separated and extracted with EtOAc. Organic fractions were combined washed with water (500 mL) and dried over MgSO4. The solvent was evaporated and the crude product washed in MeOH, filtered and dried overnight to afford a light yellow, powdery solid (35.46 g, 89%).